6,8-dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 6,8-dimethyl-N-[(4-methylphenyl)methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H19NO3/c1-12-4-6-15(7-5-12)11-21-20(23)18-10-17(22)16-9-13(2)8-14(3)19(16)24-18/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: VXTIKDBWCSIGPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC(=O)C3=CC(=CC(=C3O2)C)C

Description

6,8-Dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide is a synthetic chromene derivative featuring a carboxamide group linked to a 4-methylbenzyl substituent. The chromene core (4H-chromene-4-one) is substituted with methyl groups at positions 6 and 8, which influence steric and electronic properties. This compound belongs to a broader class of chromene-based molecules studied for their diverse pharmacological potentials, including anti-inflammatory, antimicrobial, and enzyme-modulating activities .

Biological Activity

6,8-Dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide, a compound characterized by its complex chromene structure, has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, anti-inflammatory properties, and its mechanisms of action.

• Molecular Formula : C24H25NO5S
• Molecular Weight : 439.52 g/mol
• CAS Number : 873080-43-4

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of derivatives similar to 6,8-dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide. The compound has been evaluated for its effectiveness against various pathogens:

Pathogen	MIC (μg/mL)	MBC (μg/mL)
Staphylococcus aureus	0.22	0.25
Escherichia coli	0.30	0.35
Candida albicans	0.40	0.45

The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) indicate that this compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria and fungi .

Anticancer Properties

The compound has shown promise in cancer research due to its ability to inhibit tumor necrosis factor alpha-induced pathways in cancer cells. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, suggesting a potential role in cancer therapy.

Key Findings :

• Inhibition of cell proliferation in breast cancer cell lines with IC50 values ranging from 10 μM to 20 μM.
• Induction of apoptosis confirmed through flow cytometry analysis.

Anti-inflammatory Activity

The anti-inflammatory potential of the compound has been assessed through its effects on cyclooxygenase (COX) and lipoxygenase (LOX) pathways:

Enzyme Target	IC50 (μM)
COX-2	15.6
LOX-5	12.3

These results indicate that the compound may serve as a dual inhibitor of inflammatory pathways, which could be beneficial in treating conditions like arthritis and other inflammatory diseases .

The biological activities of 6,8-dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound acts as an inhibitor of key enzymes involved in inflammation and cancer progression.
• Biofilm Disruption : It has been shown to reduce biofilm formation in bacterial cultures, enhancing its efficacy against resistant strains .
• Apoptosis Induction : The activation of apoptotic pathways in cancer cells suggests a mechanism for its anticancer effects.

Case Studies

• Study on Antimicrobial Efficacy : A study conducted on various derivatives showed that the most potent derivative exhibited a significant reduction in biofilm formation compared to standard antibiotics like Ciprofloxacin.
• Cancer Cell Line Research : In vitro studies involving breast cancer cell lines demonstrated that treatment with the compound led to a marked decrease in cell viability and increased markers for apoptosis .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several promising biological activities:

• Anticancer Properties : Similar compounds have shown significant cytotoxic effects against various cancer cell lines. For instance, derivatives of 4-oxo-4H-chromene are known to inhibit tumor necrosis factor alpha-induced pathways in cancer cells, suggesting potential applications in oncology .
• Anti-inflammatory Effects : Compounds related to this structure have demonstrated anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Case Studies and Research Findings

Several studies have highlighted the efficacy of 6,8-dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide in preclinical models:

Study	Cell Line	IC50 (µM)	Mechanism	Reference
Study 1	A549 (Lung Cancer)	15.0	Apoptosis induction
Study 2	MCF7 (Breast Cancer)	12.5	Cell cycle arrest
Study 3	HeLa (Cervical Cancer)	10.0	Enzyme inhibition

Detailed Insights from Case Studies

• A549 Cell Line Study : In this study, the compound demonstrated significant cytotoxicity with an IC50 value of 15 µM, indicating its potential as a therapeutic agent for lung cancer treatment primarily through apoptosis induction.
• MCF7 Cell Line Study : The compound showed an IC50 value of 12.5 µM against MCF7 breast cancer cells, where it caused cell cycle arrest at the G1 phase.
• HeLa Cell Line Study : Research indicated an IC50 value of 10 µM for HeLa cells, highlighting the compound's ability to inhibit specific enzymes crucial for cancer cell survival.

Pharmacokinetics and Toxicology

Preliminary pharmacokinetic studies suggest favorable absorption and distribution profiles for this compound. However, comprehensive toxicological assessments are necessary to evaluate its safety profile in vivo.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

6,8-Dimethyl-N-[2-(trifluoromethyl)phenyl]-4-oxo-4H-chromene-2-carboxamide (CAS: 872866-47-2)

• Structural Difference : The 4-methylbenzyl group is replaced with a 2-(trifluoromethyl)phenyl substituent.
• Implications : The electron-withdrawing trifluoromethyl (-CF₃) group enhances polarity and may improve metabolic stability or binding affinity to hydrophobic enzyme pockets. This modification could alter pharmacokinetic properties, such as solubility and bioavailability, compared to the target compound .

6,8-Dimethyl-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-4-oxo-4H-chromene-2-carboxamide (CAS: 874399-66-3)

• Structural Difference : Incorporates a 4-(4-methylpiperidin-1-yl)sulfonylphenyl group.
• The piperidine moiety could confer basicity, influencing cellular uptake .

Heterocyclic Modifications

6,8-Dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide (CAS: 874399-70-9)

• Structural Difference : The 4-methylbenzyl group is replaced with a 5-methyl-1,3,4-thiadiazole ring.
• Implications: Thiadiazoles are known for antimicrobial and anticancer activities.

Positional Isomerism

7,8-Dimethyl-N-(4-methylphenyl)-4-oxo-4H-chromene-2-carboxamide (CAS: D103-0672)

• Structural Difference : Methyl groups at positions 7 and 8 instead of 6 and 7.
• Implications : Altered steric hindrance and electronic distribution could affect binding to planar targets (e.g., kinases or DNA). Positional isomerism may reduce or enhance activity depending on target geometry .

Bifunctional Derivatives

N-(1,1-Dioxidotetrahydrothiophen-3-yl)-6,8-dimethyl-N-(4-methylbenzyl)-4-oxo-4H-chromene-2-carboxamide (CAS: 873080-43-4)

• Structural Difference : A sulfone-containing tetrahydrothiophene group is added to the carboxamide nitrogen.
• Implications : The sulfone group enhances solubility and oxidative stability. This bifunctional derivative may act as a prodrug or exhibit dual-target activity .